Cas no 6764-13-2 (Benzenamine,2-(phenylthio)-, hydrochloride (1:1))

• Product Name: Benzenamine,2-(phenylthio)-, hydrochloride (1:1)
• CAS No: 6764-13-2
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 510643
• PubChem ID: 365392
• Update Time: 2025-04-19

Benzenamine,2-(phenylthio)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(phenylthio)-, hydrochloride (1:1)
• 1-Methyl-2-pyrrolidone
• 2-(PHENYLTHIO)ANILINE
• 2-(phenylthio)aniline hydrochloride
• 2-AMINODIPHENYL SULFIDE
• 2-AMINODIPHENYL SULPHIDE
• 2-AMINODIPHENYL THIOETHER
• 2-Phenylmercapto-anilin, Hydrochlorid
• 2-phenylsulfanyl-aniline, hydrochloride
• O-(PHENYLTHIO)ANILINE
• NSC-633006
• 2-(Phenylsulfanyl)aniline--hydrogen chloride (1/1)
• NSC633006
• NSC-129608
• DTXSID10987010
• 6764-13-2
• NSC129608
• SB81281
• SCHEMBL5211034
• AKOS005217027
• 2-phenylsulfanylaniline;hydrochloride

• Inchi： 1S/C12H11NS.ClH/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10;/h1-9H,13H2;1H
• InChI Key： XCFXJRCTEOTOJD-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 201.061
• Monoisotopic Mass: 201.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3A^2

Experimental Properties

• Density: 1.19 g/cm C
• Melting Point: 43 °C(lit.)
• Boiling Point: 330.5ºC at 760 mmHg
• Flash Point: 153.7ºC
• Refractive Index: 1.675
• PSA: 51.32000
• LogP: 4.80320

Benzenamine,2-(phenylthio)-, hydrochloride (1:1) Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 43-51/53
• Safety Instruction： 24-37-61
• FLUKA BRAND F CODES：10-13-23
• Hazardous Material Identification：
• Risk Phrases：R43;R51/53
• Safety Term：R24;R37;R61